Methyl 3-[{2-[(2,5-difluorophenyl)amino]-2-oxoethyl}(3,4-dimethylphenyl)sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(2,5-difluoroanilino)-2-oxoethyl]-(3,4-dimethylphenyl)sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C22H20F2N2O5S2/c1-13-4-6-16(10-14(13)2)26(12-20(27)25-18-11-15(23)5-7-17(18)24)33(29,30)19-8-9-32-21(19)22(28)31-3/h4-11H,12H2,1-3H3,(H,25,27)
• InChI Key: SAWWGXKVGWNTMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)F)F)S(=O)(=O)C3=C(SC=C3)C(=O)OC)C
• Molecular Formula: C22H20F2N2O5S2
• Molecular Weight: 494.5 g/mol

Description

This compound is a thiophene derivative. Thiophene is a five-membered ring compound, containing four carbon atoms and a sulfur atom. Thiophene derivatives are known to exhibit a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions, such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, including cyclization reactions. The exact reactions would depend on the specific substituents on the thiophene ring.

Scientific Research Applications

Antitumor Applications

. These drugs are used to treat various types of cancer by inhibiting the growth of tumor cells.

Anti-HIV-1 Integrase Applications

. These drugs prevent the HIV virus from integrating its genetic material into the host’s DNA, thereby inhibiting the replication of the virus.

Human Cytomegalovirus Inhibitors

. These drugs are used to treat infections caused by the human cytomegalovirus, especially in immunocompromised patients.

Hepatitis C Virus Inhibitors

. These drugs inhibit the replication of the hepatitis C virus, thereby treating hepatitis C infections.

Xa Factor Inhibitors

. These drugs prevent blood clotting by inhibiting the Xa factor, and are used to treat and prevent deep vein thrombosis and pulmonary embolism.

Phosphatidylinositol 3-Kinase PI3K Inhibitors

. These drugs inhibit the PI3K enzyme, which plays a key role in cell growth and survival, and are used in the treatment of cancer.

Antithrombotic Activity Drugs

. These drugs prevent the formation of blood clots, thereby reducing the risk of heart attacks and strokes.

Mechanism of Action

Target of Action

The compound contains a2,5-difluorophenyl group, which is often used in the synthesis of biologically active compounds

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature. The compound’s structure suggests it might undergoSuzuki–Miyaura cross-coupling , a widely applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

thiophene ring in the compound suggests it might be involved in various biochemical reactions. Thiophene derivatives are known to exhibit a variety of biological effects and are used in the synthesis of advanced compounds with various biological effects .

Result of Action

thiophene ring in the compound suggests it might have various biological effects. Thiophene derivatives are known to exhibit a variety of pharmacological properties .

Action Environment

For example, the presence of a thiophene ring in the compound suggests it might be sensitive to oxidative conditions .

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of applications. Future research could explore new synthesis methods, applications, and the pharmacological properties of these compounds.